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Compound of Interest

Compound Name: Fitc-C6-devd-fmk

Cat. No.: B12399274 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with FITC-C6-DEVD-FMK, a

fluorescently labeled, irreversible caspase-3 inhibitor used in apoptosis research. Adherence to

these protocols is vital for ensuring laboratory safety and maintaining the integrity of

experimental outcomes.

Immediate Safety and Handling Protocols
FITC-C6-DEVD-FMK is a chemical reagent that requires careful handling. While a

comprehensive Safety Data Sheet (SDS) is not always readily available, information from

similar compounds and general laboratory safety standards dictate a cautious approach.

Hazard Identification and Precautions:

The compound is classified with the following hazard statements:

H303: May be harmful if swallowed

H313: May be harmful in contact with skin

H333: May be harmful if inhaled

It is also reported to be irritating to the eyes, respiratory system, and skin.
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Therefore, it is imperative to use appropriate Personal Protective Equipment (PPE) and

engineering controls to minimize exposure.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling FITC-C6-DEVD-FMK. The

following PPE is mandatory:

PPE Category Specification Rationale

Hand Protection

Disposable nitrile gloves are

the minimum requirement.[1]

Consider double-gloving when

handling concentrated stock

solutions.

To prevent skin contact with

the chemical.[1] Nitrile gloves

offer protection against a range

of chemicals.

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields are

the minimum.[2] Chemical

splash goggles are

recommended.[1] Use a face

shield for splash risks.

To protect eyes from splashes

and aerosols.

Body Protection

A fully buttoned lab coat must

be worn. Long pants and

closed-toe shoes are required.

To protect skin and clothing

from contamination.

Respiratory Protection

Work in a well-ventilated area.

A certified chemical fume hood

is required when handling the

solid compound or preparing

stock solutions.

To prevent inhalation of

aerosols or dust particles.

Operational Plans: Storage and Solution Preparation
Proper storage and preparation are critical for the stability and efficacy of FITC-C6-DEVD-FMK.

Storage:
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Store the compound at -20°C for long-term storage.

Protect from light and moisture.

The product may be air-sensitive; store in a tightly sealed container.

Stock Solution Preparation (Example): The compound is typically dissolved in dimethyl

sulfoxide (DMSO).

Property Value

Solvent DMSO

Molecular Weight 994.99 g/mol

Excitation (max) ~491 nm

Emission (max) ~516 nm

A common practice is to prepare a concentrated stock solution (e.g., 2-5 mM) in DMSO, which

can then be diluted to the final working concentration in an appropriate buffer for cell-based

assays.

Experimental Protocol: Detection of Activated
Caspase-3 in Apoptotic Cells
This protocol provides a general workflow for using FITC-C6-DEVD-FMK to label and detect

cells with active caspase-3.

Methodology:

Cell Culture and Induction of Apoptosis:

Culture cells to the desired confluence in appropriate multi-well plates or flasks.

Induce apoptosis using a known agent or experimental condition. Include a negative

control of untreated cells.
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Labeling with FITC-C6-DEVD-FMK:

Prepare a 250X stock solution by dissolving the compound in DMSO.

Add the FITC-C6-DEVD-FMK stock solution to the cell culture medium at a 1:250 dilution

(e.g., 2 µL of stock solution to 500 µL of cell suspension).

Incubate the cells for 30-60 minutes at 37°C in a 5% CO₂ incubator.

Cell Washing:

Centrifuge the cells to pellet them and carefully remove the supernatant containing the

labeling solution.

Resuspend the cell pellet in a suitable wash buffer (e.g., Hanks with 20 mM Hepes buffer -

HHBS).

Repeat the centrifugation and resuspension step at least once to remove any unbound

probe.

Analysis:

Resuspend the final cell pellet in the desired volume of wash buffer.

Analyze the cells using a fluorescence microscope, flow cytometer, or fluorescence plate

reader with filters appropriate for FITC (Excitation: ~485 nm, Emission: ~535 nm).
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Experimental workflow for caspase-3 activity assay.

Disposal Plan
All materials that have come into contact with FITC-C6-DEVD-FMK must be treated as

hazardous chemical waste.

Waste Segregation and Collection:

Liquid Waste: Collect all unused solutions and contaminated media in a designated, sealed,

and clearly labeled hazardous waste container. The label should include "Hazardous

Chemical Waste" and the name of the chemical.
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Solid Waste: Dispose of contaminated consumables such as pipette tips, tubes, and gloves

in a separate, sealed hazardous waste container labeled for solid chemical waste.

Important Disposal Precautions:

DO NOT pour chemical waste down the drain.

DO NOT dispose of contaminated solid waste in the regular trash.

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and proper disposal of all hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling & Safety

Waste Segregation

Storage & Disposal

Wear Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Work in a Chemical Fume Hood

Collect Liquid Waste in Labeled Container

After Experiment

Collect Solid Waste in Labeled Container

Store Waste in Secondary Containment

Contact EHS for Disposal

Click to download full resolution via product page

Logical workflow for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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